Cas no 1000931-32-7 (1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine)
1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanamine, 1-(2-benzothiazolyl)-N-methyl-
- 1-(Benzo[d]thiazol-2-yl)-N-methylcyclohexan-1-amine
- 1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine
-
- MDL: MFCD08002293
- Inchi: 1S/C14H18N2S/c1-15-14(9-5-2-6-10-14)13-16-11-7-3-4-8-12(11)17-13/h3-4,7-8,15H,2,5-6,9-10H2,1H3
- InChI Key: PAXRBDBIOGLGAS-UHFFFAOYSA-N
- SMILES: C1(C2=NC3=CC=CC=C3S2)(NC)CCCCC1
1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-29463-0.05g |
1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine |
1000931-32-7 | 0.05g |
$66.0 | 2023-09-06 | ||
| Enamine | EN300-29463-0.1g |
1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine |
1000931-32-7 | 0.1g |
$98.0 | 2023-09-06 | ||
| Enamine | EN300-29463-0.25g |
1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine |
1000931-32-7 | 0.25g |
$142.0 | 2023-09-06 | ||
| Enamine | EN300-29463-0.5g |
1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine |
1000931-32-7 | 0.5g |
$271.0 | 2023-09-06 | ||
| Enamine | EN300-29463-1.0g |
1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine |
1000931-32-7 | 1.0g |
$371.0 | 2023-02-14 | ||
| Enamine | EN300-29463-2.5g |
1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine |
1000931-32-7 | 2.5g |
$726.0 | 2023-09-06 | ||
| Enamine | EN300-29463-5.0g |
1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine |
1000931-32-7 | 5.0g |
$1074.0 | 2023-02-14 | ||
| Enamine | EN300-29463-10.0g |
1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine |
1000931-32-7 | 10.0g |
$1593.0 | 2023-02-14 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372037-100mg |
1-(Benzo[d]thiazol-2-yl)-N-methylcyclohexan-1-amine |
1000931-32-7 | 95% | 100mg |
¥2762 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372037-2.5g |
1-(Benzo[d]thiazol-2-yl)-N-methylcyclohexan-1-amine |
1000931-32-7 | 95% | 2.5g |
¥6604 | 2023-02-27 |
1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine
Professional Introduction to Compound with CAS No. 1000931-32-7 and Product Name: 1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine
The compound identified by the CAS number 1000931-32-7 and the product name 1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif combining a benzothiazole core with a N-methylcyclohexanamine side chain, has garnered attention for its potential applications in drug discovery and development.
Structurally, the molecule is characterized by a rigid benzothiazole ring system, which is a well-known pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of the 1,3-benzothiazol-2-yl moiety suggests possible electronic and steric properties that could influence its binding affinity and selectivity. The amine functionality at the nitrogen position of the cyclohexane ring introduces basicity, which is often exploited in drug design to enhance interactions with acidic or polar sites on biological targets.
In recent years, there has been a growing interest in heterocyclic compounds as scaffolds for novel therapeutic agents. The benzothiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Research has demonstrated that modifications at various positions of the benzothiazole ring can significantly alter its biological activity. For instance, studies have shown that substituents at the 2-position can enhance binding to certain enzymes, while substitutions at the 5-position may improve solubility and bioavailability.
The N-methylcyclohexanamine side chain adds another layer of complexity to this compound. Cycloalkylamines are known to contribute to drug-like properties such as lipophilicity and metabolic stability. The methyl group at the nitrogen atom can further modulate these properties by influencing both electronic distribution and steric hindrance. This structural feature is particularly relevant in the context of central nervous system (CNS) drug discovery, where optimal blood-brain barrier penetration is often critical.
Recent advancements in computational chemistry have enabled more sophisticated approaches to virtual screening and drug design. Molecular modeling studies have been employed to predict the binding modes of this compound with various biological targets. For example, simulations have suggested that the benzothiazole moiety may interact with hydrophobic pockets in proteins, while the amine group could form hydrogen bonds with polar residues. These insights have guided efforts to optimize the compound's structure for improved potency and selectivity.
Experimental validation of these hypotheses has been conducted through various biochemical assays. In vitro studies have shown that derivatives of this compound exhibit promising activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. Notably, preliminary data indicate that modifications to the cyclohexane ring can enhance inhibitory effects on specific kinases or proteases. These findings align with broader trends in drug discovery, where targeted inhibition of key molecular pathways is a primary strategy for therapeutic intervention.
The synthesis of this compound presents an interesting challenge due to its complex architecture. Multi-step synthetic routes have been developed that leverage classical organic transformations such as nucleophilic substitution, cyclization reactions, and functional group interconversions. Advances in synthetic methodology have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial applications.
From a regulatory perspective, compounds like this one must undergo rigorous evaluation before they can be considered for clinical use. Preclinical studies are necessary to assess their safety profile, pharmacokinetic properties, and potential side effects. These studies often involve both in vitro assays using cell lines and in vivo experiments in animal models. The results of these evaluations provide critical information for determining whether further development is warranted.
The broader significance of this compound lies in its potential contribution to addressing unmet medical needs. As drug resistance emerges as a major challenge in treating diseases such as cancer and infectious disorders, there is an urgent need for novel therapeutic agents with unique mechanisms of action. Compounds derived from structurally diverse scaffolds like 1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine offer hope for discovering new treatments that can overcome existing limitations.
In conclusion,1000931-32-7 represents a promising lead structure with potential applications across multiple therapeutic areas. Its unique combination of a benzothiazole core and an N-methylcyclohexanamine side chain makes it an attractive candidate for further exploration in drug discovery programs. Continued research into its biological activity, synthetic accessibility, and pharmacological properties will be essential for realizing its full therapeutic potential.
1000931-32-7 (1-(1,3-benzothiazol-2-yl)-N-methylcyclohexan-1-amine) Related Products
- 2228206-68-4(2-2-(azetidin-2-yl)ethyl-1,3-benzothiazole)
- 51785-22-9(2-(piperidin-2-yl)-1,3-benzothiazole)
- 157763-14-9(2-(1,3-benzothiazol-2-yl)propan-2-amine)
- 1185140-60-6(2-Pyrrolidin-2-yl-benzothiazole hemioxalate)
- 852940-59-1(1-(1,3-benzothiazol-2-yl)ethyl(methyl)amine)
- 2197067-46-0(1-[2-(2-Benzothiazolyl)-1-piperidinyl]-2-propen-1-one)
- 166902-60-9(1-Azaspiro[2.5]octane, 2-(2-benzothiazolyl)-1-phenyl-)
- 359804-21-0(2-(pyrrolidin-2-yl)-1,3-benzothiazole)
- 51784-73-7(2-(piperidin-4-yl)-1,3-benzothiazole)
- 1027643-30-6(2-(pyrrolidin-2-yl)-1,3-benzothiazole hydrochloride)